Cas no 2228438-29-5 (1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2228438-29-5
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 6186532
• PubChem ID: 165798748
• Update Time: 2025-06-08

1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one
• EN300-1952701
• 2228438-29-5

• Inchi： 1S/C8H6BrF2NO2/c1-14-8-5(6(13)7(10)11)2-4(9)3-12-8/h2-3,7H,1H3
• InChI Key： YUHUGXMDYBJHAV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(C(F)F)=O)=C1)OC

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(5-Bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228438-29-5)

The compound 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228438-29-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromo-2-methoxypyridine moiety and the 2,2-difluoroethanone group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives like 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one has surged due to their versatility in cross-coupling reactions. The presence of the bromine atom at the 5-position allows for facile functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of complex molecules. This property aligns with the growing trend of fragment-based drug design, where modular building blocks are essential for rapid library generation.

The difluoroethanone segment of this compound is another area of interest. Fluorinated groups are known to enhance metabolic stability and bioavailability, making them a hotspot in medicinal chemistry optimization. With the rise of AI-driven drug discovery, compounds like CAS 2228438-29-5 are frequently used as inputs for machine learning models predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This intersection of synthetic chemistry and computational tools underscores its relevance in modern research.

From an industrial perspective, scalability and purity are critical for 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one. Recent advancements in continuous flow chemistry have enabled more efficient production of such intermediates, reducing waste and improving yield—a key consideration for sustainable manufacturing. Environmental, Social, and Governance (ESG) metrics now drive innovation in this space, with greener solvents and catalytic systems being explored for its synthesis.

Analytical characterization of this compound typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These techniques ensure batch-to-batch consistency, which is vital for regulatory compliance in pharmaceutical applications. The compound’s stability under various storage conditions (e.g., temperature, humidity) is also a frequent topic in chemical forums and Q&A platforms, reflecting end-user concerns.

Looking ahead, 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one is poised to play a pivotal role in next-generation therapeutics, particularly in oncology and CNS diseases. Its structural motifs are recurrent in patents targeting protein-protein interactions, a frontier in drug development. As the scientific community prioritizes undruggable targets, innovative intermediates like this will remain indispensable tools.